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Compound of Interest |

3-
Compound Name: Mercaptopropylmethyldimethoxysil

ane

Cat. No.: B1586355

Technical Guide to the Safety of 3-
Mercaptopropylmethyldimethoxysilane

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It summarizes publicly available safety data. It is not a
substitute for the official Safety Data Sheet (SDS) provided by the manufacturer, which must be
consulted for specific handling and emergency procedures.

Chemical Identification

3-Mercaptopropylmethyldimethoxysilane is an organosilane compound used as a coupling
agent and surface modifier.[1] Its bifunctional nature allows it to act as an interface between
inorganic materials (like glass and metals) and organic polymers.[1]
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Identifier Value

Chemical Name 3-Mercaptopropylmethyldimethoxysilane

3-(Dimethoxymethylsilyl)-1-propanethiol,

Synenyms Dimethoxy-(3-mercaptopropyl)methylsilane[2][3]
CAS Number 31001-77-1[3]

EC Number 250-426-8[3]

Molecular Formula C6H1602SSi[2]

Molecular Weight 180.34 g/mol [2]

Hazard Identification

This substance is classified as hazardous. The primary hazards are related to its combustibility
and its potential to cause irritation to the eyes, skin, and respiratory system.[4]

GHS Hazard Statements:

H227: Combustible liquid.[5]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4]

H411: Toxic to aquatic life with long-lasting effects.[6]
Signal Word: Warning[4][5]

It is important to note that this compound can react with moisture or water to form methanol.[5]
Methanol is associated with its own set of hazards, including oral toxicity that can lead to
nausea, headache, and visual disturbances, including blindness.[5][7]

Quantitative Data Summary
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The following tables summarize key quantitative data typically found in an SDS for this
compound.

Table 1: Physical and Chemical Properties

Property Value Source
Physical State Liquid [7]
Appearance Colorless transparent liquid[2] [2]

Odor Unpleasant, stench[2][8] [2][8]
Boiling Point 96 °C @ 30 mmHg|[3] [3]
Flash Point 93 °C (199.4 °F) - closed 3]

cup[3]
Density 1.0 g/mL at 25 °CJ[3] [3]

| Solubility | Insoluble in water, soluble in alcohol; reacts slowly with water[2] |[2] |

Table 2: Toxicological Information (Representative Data) Note: Specific toxicity values can vary
between suppliers and testing protocols. The following are illustrative.

Parameter Value Species Route

LD50 (Oral) 730 pL/kg Rat Oral

| LD50 (Dermal) | 2494 mg/kg | Rabbit | Dermal |

Table 3: Exposure Controls

Parameter Value

Provide local exhaust or general room
_ ) ventilation.[5][7] Emergency eyewash
Engineering Controls .
fountains and safety showers should be

available.[5][7]
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| OSHA PEL (for Methanol byproduct) | 200 ppm (TWA)[5] |

Experimental Protocols

While specific experimental details are proprietary to the testing agency, the methodologies for
determining key safety data points generally follow internationally recognized standards.

o Flash Point Determination: The flash point is typically determined using a closed-cup
method, such as the Pensky-Martens closed-cup tester (ASTM D93) or a similar standard.
The liquid is heated at a controlled rate, and an ignition source is periodically introduced into
the vapor space above the liquid. The flash point is the lowest temperature at which the
vapors ignite.

o Acute Toxicity (LD50): Acute oral toxicity is often determined using a protocol like the OECD
Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method). In this method, a stepwise
procedure is used with a small number of animals. A test dose is administered to a group of
animals (typically rats). Depending on the outcome (survival or mortality), the dose for the
next group is adjusted up or down. This process continues until the dose causing mortality in
50% of the test population (the LD50) can be determined.

Safety Workflows and Logical Diagrams

First Aid Response Workflow The following diagram outlines the decision-making process for
first aid after an exposure incident.
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Exposure Event

Exposure Occurs

Initial Assessg;lent & Action

Identify Exposure Route

Inhalation Skin Eye Ingestion
Specific First Aid Procedures
\ 4 A \ 4
Inhalation: Skin Contact: Eye Contact: Ingestion:
- Remove to fresh air. - Remove contaminated clothing. - Rinse cautiously with water for 15+ mins. - Do NOT induce vomiting.
- Keep at rest. - Wash with plenty of soap & water. - Remove contact lenses if easy to do. - Rinse mouth with water.

Medical Attention
\ 4 \

Seek Immediate Medical Advice/
Attention for All Routes

Click to download full resolution via product page

Caption: First aid decision workflow following an exposure event.

Personal Protective Equipment (PPE) Selection Logic This diagram shows the logical flow for
selecting appropriate PPE based on the type of handling task.
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Task Assessment

Handling Task Assessment

Exposure| Potential

Potential for Splash, Mist, or Vapor?

—

All Handling

Required PPE

Baseline PPE:
- Nitrile or Neoprene Gloves Splash/Mist Potential
- Protective Clothing

Vapor/Aerosol Potential

Eye Protection:
- Chemical Goggles
- (No Contact Lenses)

Respiratory Protection:

- Use in well-ventilated area.
- NIOSH-certified respirator if needed.

Click to download full resolution via product page

Caption: Logic for selecting appropriate personal protective equipment (PPE).

Hazard Communication and Control Pathway This diagram illustrates the flow of information
from hazard classification to workplace controls.
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Safety Data Sheet (SDS)

Engineering Controls
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!
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Caption: Information pathway from hazard classification to workplace controls.

Handling and Storage

Handling: Use in a well-ventilated area.[7] Avoid contact with skin, eyes, and clothing, and do
not breathe vapor or mist.[5][7] Keep away from heat, sparks, and open flames.[5][8] Wash
hands thoroughly after handling.[5][7]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like
moisture, water, and strong oxidizing agents.[7][8] Keep containers tightly closed.[2][7]

Fire-Fighting and Spill Measures

Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical.[7]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus and
full protective gear.[8][9] Use water spray to cool exposed containers.[5]

Spill Cleanup: Evacuate unnecessary personnel and remove all ignition sources.[7][8]
Absorb the spill with a non-combustible material like sand or earth and place it in a suitable
container for disposal.[8][9] Ensure the cleanup area is well-ventilated.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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